3,6-Dichloro-2-[(4-isocyanatophenoxy)methyl]pyridine

• CAS No.: 58804-00-5
• Molecular Formula: C13H8Cl2N2O2
• Molecular Weight: 295.12 g/mol
• IUPAC Name: 3,6-dichloro-2-[(4-isocyanatophenoxy)methyl]pyridine
• InChI: InChI=1S/C13H8Cl2N2O2/c14-11-5-6-13(15)17-12(11)7-19-10-3-1-9(2-4-10)16-8-18/h1-6H,7H2
• InChI Key: NLZWTUXZGHZVFT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1N=C=O)OCC2=C(C=CC(=N2)Cl)Cl

Description

3,6-Dichloro-2-[(4-isocyanatophenoxy)methyl]pyridine is a useful research compound. Its molecular formula is C13H8Cl2N2O2 and its molecular weight is 295.12 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Dry toluene (225 ml) was cooled to a temperature of from about 0° to 5° C. and a stream of phosgene gas passed therethrough until 17.4 grams had been absorbed. A solution of 4-((3,6-dichloro-2-pyridinyl)methoxy)benzenamine (15.8 grams; 0.058 mole) in 125 ml. of toluene was added portionwise thereto over a period of about 8 minutes while maintaining the reaction mixture temperature at about 2° to 5° C. The cloudy reaction mixture was then stirred for about 20 minutes with the temperature thereof slowly increasing as excess phosgene was purged from the reaction mixture with nitrogen. At a temperature of about 85° C., the reaction mixture became clear. The toluene solvent was then removed from the reaction mixture under reduced pressure and the residue obtained extracted with hexane. The yellow crystalline product recovered from the hexane extract upon cooling was identified as the desired 3,6-dichloro-2-((4-isocyanatophenoxy)methyl)pyridine compound and was found to have a melting point of 61.5° -62.5° C.